N-allyl-2-(2-((2-((3-fluorophenyl)amino)-2-oxoethyl)thio)-5-(hydroxymethyl)-1H-imidazol-1-yl)acetamide

• IUPAC Name: 2-[2-[2-(3-fluoroanilino)-2-oxoethyl]sulfanyl-5-(hydroxymethyl)imidazol-1-yl]-N-prop-2-enylacetamide
• InChI: InChI=1S/C17H19FN4O3S/c1-2-6-19-15(24)9-22-14(10-23)8-20-17(22)26-11-16(25)21-13-5-3-4-12(18)7-13/h2-5,7-8,23H,1,6,9-11H2,(H,19,24)(H,21,25)
• InChI Key: CPNOKMDSWMQVFG-UHFFFAOYSA-N
• Canonical SMILES: C=CCNC(=O)CN1C(=CN=C1SCC(=O)NC2=CC(=CC=C2)F)CO
• Molecular Formula: C17H19FN4O3S
• Molecular Weight: 378.4 g/mol
• CAS No.: 921568-90-3

Description

N-allyl-2-(2-((2-((3-fluorophenyl)amino)-2-oxoethyl)thio)-5-(hydroxymethyl)-1H-imidazol-1-yl)acetamide is a useful research compound. Its molecular formula is C17H19FN4O3S and its molecular weight is 378.42. The purity is usually 95%.
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Scientific Research Applications

Cyclization Reactions and Chemical Synthesis

• Cyclization of N-allyl-N′-arylacetamidines: A study explored the cyclization of N-allyl-N′-arylacetamidines to produce imidazolines, dihydroquinazolines, and dihydrobenzodiazepines. This research provides insight into synthetic routes for creating complex heterocyclic compounds that could be useful in various chemical syntheses (Partridge & Smith, 1973).

Coordination Chemistry and Antioxidant Activity

• Pyrazole-acetamide Derivatives and Coordination Complexes: Another study synthesized pyrazole-acetamide derivatives and examined their coordination complexes with Co(II) and Cu(II), revealing significant antioxidant activity. This work highlights the potential of such compounds in developing metal-based drugs or antioxidants (Chkirate et al., 2019).

Anticancer Research

• Novel Thiazolidinones with Anticancer Activity: Research on thiazolidinone derivatives, including N-(3-chloro-4-flurophenyl) acetamides, showed promising anti-inflammatory and anticancer activities. These studies contribute to the ongoing search for new anticancer agents (Sunder & Maleraju, 2013).

Enzyme Inhibition

• Imidazothiadiazole Analogs and Anticancer Screening: A series of N-aryl-2-((6-arylimidazo[2,1-b]thiadiazol-2-yl)thio)acetamide compounds were synthesized and evaluated for their cytotoxic activities against various cancer cell lines. This research underscores the importance of structural innovation in developing new therapeutic agents (Abu-Melha, 2021).

Catalysis

• Manganese(II) Complexes for Alkene Epoxidation: An acetamide derivative with imidazole rings was synthesized and used to form manganese(II) complexes, serving as catalysts for alkene epoxidation with H2O2. This highlights the role of such compounds in facilitating environmentally friendly chemical processes (Serafimidou et al., 2008).